![molecular formula C15H13N3O2S B5146269 2-amino-N-1-naphthyl-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide](/img/structure/B5146269.png)
2-amino-N-1-naphthyl-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to "2-amino-N-1-naphthyl-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide" typically involves multi-step chemical reactions. For instance, N-1-Naphthyl-3-oxobutanamide reacts with arylidinecyanothioacetamide under specific conditions to yield a variety of heterocyclic derivatives, including thieno[2,3-b]pyridine and pyridothienopyrimidine derivatives, through cyclocondensation and subsequent reactions with different reagents (Hussein et al., 2009).
Molecular Structure Analysis
The molecular structure of compounds like "2-amino-N-1-naphthyl-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide" is complex, often involving multiple fused rings and functional groups. These structures can be elucidated using techniques such as NMR, IR spectroscopy, and X-ray diffraction. For example, in the synthesis of certain 1,3-thiazine derivatives, NMR and IR spectroscopy were key in determining the structural characteristics of the synthesized compounds (Komendantova et al., 2019).
Chemical Reactions and Properties
The chemical reactivity of "2-amino-N-1-naphthyl-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide" and similar compounds involves interactions with various reagents under different conditions, leading to a broad range of products. These reactions include cycloadditions, substitutions, and redox reactions, which are influenced by the compound's functional groups and ring structure. The study by Oguma et al. (2018) on the chemoselective cyclization of N-hydroxypropyl thiourea to form 1,3-thiazine derivatives highlights the intricate chemistry involved in synthesizing and modifying such compounds.
Physical Properties Analysis
The physical properties, such as solubility, melting point, and crystallinity, of "2-amino-N-1-naphthyl-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide" are determined by its molecular structure. Compounds in this category often exhibit varied solubility in organic solvents, which is crucial for their application in chemical synthesis and pharmaceutical formulations. For example, the solubility and crystalline structure of certain thiazine derivatives have been studied using techniques like X-ray diffraction, providing insights into their physical characteristics (Li et al., 2013).
Chemical Properties Analysis
The chemical properties of "2-amino-N-1-naphthyl-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide" encompass its reactivity, stability, and interactions with other molecules. These properties are pivotal in determining the compound's potential applications in various fields, including medicinal chemistry and material science. Studies on the reactivity and functional group transformations of related compounds provide valuable information on their chemical behavior and potential utility (Gawali et al., 2018).
properties
IUPAC Name |
2-amino-N-naphthalen-1-yl-4-oxo-5,6-dihydro-1,3-thiazine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O2S/c16-15-18-13(19)8-12(21-15)14(20)17-11-7-3-5-9-4-1-2-6-10(9)11/h1-7,12H,8H2,(H,17,20)(H2,16,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AISYYQVNNSJQDY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(SC(=NC1=O)N)C(=O)NC2=CC=CC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>44.9 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24820762 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
2-imino-N-(naphthalen-1-yl)-4-oxo-1,3-thiazinane-6-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.